Cas no 1806375-26-7 (5-Difluoromethoxy-2-fluoro-4-formylpyridine)

• Product Name: 5-Difluoromethoxy-2-fluoro-4-formylpyridine
• CAS No: 1806375-26-7
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD28789490
• CID: 4707708
• Update Time: 2025-05-21

5-Difluoromethoxy-2-fluoro-4-formylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-2-fluoro-4-formylpyridine

• MDL： MFCD28789490
• Inchi： 1S/C7H4F3NO2/c8-6-1-4(3-12)5(2-11-6)13-7(9)10/h1-3,7H
• InChI Key： KHTNHKNYWQKTIQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=C(C=N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 39.2

Additional information on 5-Difluoromethoxy-2-fluoro-4-formylpyridine

Comprehensive Overview of 5-Difluoromethoxy-2-fluoro-4-formylpyridine (CAS No. 1806375-26-7)

5-Difluoromethoxy-2-fluoro-4-formylpyridine (CAS No. 1806375-26-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique difluoromethoxy and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a formyl group at the 4-position, makes it a valuable building block for designing novel drugs and functional materials.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-Difluoromethoxy-2-fluoro-4-formylpyridine for its potential applications in developing kinase inhibitors and antiviral agents. The incorporation of fluorine atoms into organic molecules often improves their lipophilicity and membrane permeability, which are critical factors in drug design. This compound's CAS No. 1806375-26-7 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in 5-Difluoromethoxy-2-fluoro-4-formylpyridine is the rise of precision medicine and targeted therapies. As the pharmaceutical industry shifts toward personalized treatment options, the need for high-quality intermediates like this pyridine derivative has increased. Its formyl group allows for further functionalization, enabling the creation of customized molecular scaffolds. Additionally, the compound's difluoromethoxy moiety is known to enhance electron-withdrawing properties, which can be leveraged to optimize drug-receptor interactions.

From an industrial perspective, 5-Difluoromethoxy-2-fluoro-4-formylpyridine is also explored in the development of advanced agrochemicals. Fluorinated compounds are widely used in crop protection due to their ability to resist degradation and improve efficacy. The fluoro and difluoromethoxy groups in this compound contribute to its potential as a precursor for herbicides and fungicides. This aligns with the global push for sustainable agriculture, where efficient and environmentally friendly solutions are in high demand.

Another area of interest is the compound's role in material science. The pyridine core of 5-Difluoromethoxy-2-fluoro-4-formylpyridine can be incorporated into polymers and coatings to enhance their thermal and chemical stability. Researchers are investigating its use in electronic materials, such as organic semiconductors, where fluorinated aromatic compounds often exhibit superior performance. This versatility makes it a valuable asset in both academic and industrial research settings.

In summary, 5-Difluoromethoxy-2-fluoro-4-formylpyridine (CAS No. 1806375-26-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the difluoromethoxy, fluoro, and formyl groups, make it a sought-after intermediate for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and therapeutic solutions.